Cas no 61940-23-6 (Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester)

• Product Name: Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester
• CAS No: 61940-23-6
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 462757
• PubChem ID: 54341280
• Update Time: 2025-04-19

Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester
• methyl 2-(methoxymethyl)-6-nitrobenzoate
• SCHEMBL11871085
• DTXSID60710693
• 61940-23-6

• Inchi： 1S/C10H11NO5/c1-15-6-7-4-3-5-8(11(13)14)9(7)10(12)16-2/h3-5H,6H2,1-2H3
• InChI Key： TZCWFUPTPIHVJU-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06373
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67